4-(4-Iodophenoxy)aniline

• Molecular Formula: C12H10INO
• Molecular Weight: 311.12 g/mol
• IUPAC Name: 4-(4-iodophenoxy)aniline
• InChI: InChI=1S/C12H10INO/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,14H2
• InChI Key: WGLBHCBJDGKRQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=CC=C(C=C2)I

Description

4-(4-Iodophenoxy)aniline is an aromatic amine characterized by an aniline group (NH₂-substituted benzene) linked via an oxygen atom to a para-iodinated benzene ring. This structure combines electron-donating (NH₂) and electron-withdrawing (iodine) groups, conferring unique electronic and steric properties. Its synthesis often involves nucleophilic substitution or coupling reactions, though challenges arise in intermediate preparation, such as the bromoethoxy-substituted precursor required for tosylate derivatization . The compound’s iodine atom enhances molecular weight (219.02 g/mol) and polarizability, influencing solubility and reactivity in cross-coupling reactions. Physical properties include a melting point range of 61–63°C, consistent with substituted anilines .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares 4-(4-Iodophenoxy)aniline with analogous compounds, emphasizing substituent-driven variations:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Melting Point (°C)	Key Applications/Properties
4-(4-Iodophenoxy)aniline	C₁₂H₁₀INO	327.12	NH₂, O-C₆H₄-I (para)	61–63	Intermediate for radiopharmaceuticals
4-Hexyloxyaniline	C₁₂H₁₉NO	193.29	NH₂, O-C₆H₄-(CH₂)₅CH₃ (para)	Not reported	Liquid crystal research
4-(2-Fluorophenoxy)aniline	C₁₂H₁₀FNO	219.22	NH₂, O-C₆H₃-F (ortho)	Not reported	Organic synthesis
4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)aniline	C₁₂H₁₁NO₂S	257.29	NH₂, fused thienodioxin ring	143–147	Conductive polymers
4-Methoxy-N-(4-methoxybenzyl)aniline	C₁₅H₁₇NO₂	255.30	NH-(CH₂-C₆H₄-OCH₃), OCH₃ (para)	Not reported	Ligand design

Key Observations :

• Iodine vs. Fluorine’s electronegativity enhances resonance effects, altering reactivity in electrophilic substitution .
• Oxygen Linkers: Ether-linked compounds (e.g., 4-Hexyloxyaniline) exhibit flexible alkyl chains, improving solubility in organic phases, whereas rigid aromatic backbones (e.g., thienodioxin in ) enhance thermal stability.
• Biological Activity: While 4-(4-Iodophenoxy)aniline is a radiopharmaceutical precursor, dihydrobenzooxazine derivatives (e.g., compound 13c in ) show anti-proliferative activity, suggesting substituent-dependent bioactivity.

Spectroscopic and Crystallographic Features

• NMR Shifts: The NH₂ group in 4-(4-Iodophenoxy)aniline resonates at δ 4.8–5.2 ppm (¹H), while methoxy-substituted analogs (e.g., 4-Methoxy-N-(4-methoxybenzyl)aniline) show OCH₃ signals at δ 3.7–3.9 ppm .
• Crystal Packing: Hydrogen bonding (N–H···O) dominates in 4-(4-Iodophenoxy)aniline derivatives, whereas sulfur-containing analogs (e.g., thienodioxin in ) exhibit additional C–H···O interactions, influencing crystal density .